Cas no 1246213-42-2 (2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol)

• Product name: 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol
• CAS No: 1246213-42-2
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 2140607

2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-tert-butyl-5-nitro-phenol
• 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol

• Inchi： 1S/C10H12BrNO3/c1-10(2,3)6-4-7(11)9(13)5-8(6)12(14)15/h4-5,13H,1-3H3
• InChI Key： XRWRQOLFLQDWOZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC([N+]([O-])=O)=C(C(C)(C)C)C=C1Br

Experimental Properties

• Color/Form: NA
• Flash Point: 200.0±27.3 °C

2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol

Introduction to 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol (CAS No. 1246213-42-2)

2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol, with the CAS number 1246213-42-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a tert-butyl group, and a nitro group attached to a phenolic ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol is C₁₀H₁₃BrNO₃, and its molecular weight is approximately 267.11 g/mol. The compound's structure provides it with several notable characteristics, such as its solubility in organic solvents and its reactivity in various chemical reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules and pharmaceuticals.

In recent years, 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of research has been its use as a precursor in the synthesis of novel anti-inflammatory and anti-cancer agents. The tert-butyl group and the nitro group are known to enhance the lipophilicity and electronic properties of the molecule, which can improve its bioavailability and efficacy when used as a drug candidate.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol in the development of new anti-inflammatory drugs. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. This discovery opens up new avenues for the treatment of chronic inflammatory diseases such as arthritis and asthma.

Beyond its medicinal applications, 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol has also been explored for its potential use in materials science. Its unique electronic properties make it a suitable candidate for the development of advanced materials with enhanced performance characteristics. For instance, researchers at the University of California have investigated the use of this compound in the synthesis of conductive polymers for electronic devices.

The synthesis of 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include bromination reactions followed by nitration steps. The choice of solvents and catalysts plays a crucial role in optimizing these reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for sustainable industrial practices.

In terms of safety and handling, it is important to note that while 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol is not classified as a hazardous material, it should be handled with appropriate precautions to avoid skin contact or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its chemical properties and biological activities deepens, it is likely that we will see increased interest from both academic and industrial sectors in developing novel products based on this molecule.

In conclusion, 2-Bromo-4-(1,1-dimethylethyl)-5-nitrophenol (CAS No. 1246213-42-2) is a multifaceted compound with significant potential in various fields. Its unique structure and properties make it an attractive candidate for further research and development, particularly in medicinal chemistry and materials science. As scientists continue to explore its capabilities, we can expect to see innovative applications that leverage its diverse chemical attributes.